Cas no 864437-23-0 (methyl 2-amino-5-butyl-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-amino-5-butyl-1,3-thiazole-4-carboxylate
• CAS No: 864437-23-0
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 3312870
• PubChem ID: 86069761
• Update Time: 2025-04-21

methyl 2-amino-5-butyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-THIAZOLECARBOXYLIC ACID, 2-AMINO-5-BUTYL-, METHYL ESTER
• methyl 2-amino-5-butyl-1,3-thiazole-4-carboxylate
• DTXSID001259040
• Methyl 2-amino-5-butyl-4-thiazolecarboxylate
• EN300-1458362
• 864437-23-0

• Inchi： 1S/C9H14N2O2S/c1-3-4-5-6-7(8(12)13-2)11-9(10)14-6/h3-5H2,1-2H3,(H2,10,11)
• InChI Key： BARFJYSBZQTJDL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OC)=C1CCCC

Computed Properties

• Exact Mass: 214.07759887Da
• Monoisotopic Mass: 214.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.5Ų